Cas no 96020-91-6 (Eflornithine hydrochloride hydrate)

• Product Name: Eflornithine hydrochloride hydrate
• CAS No: 96020-91-6
• MF: C₆H₁₅ClF₂N₂O₃
• MW: 236.644707918167
• MDL: MFCD00242734
• CID: 61821
• PubChem ID: 253659585
• Update Time: 2025-06-18

Eflornithine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-2-(difluoromethyl)pentanoic acid hydrochloride hydrate
• 2,5-diamino-2-(difluoromethyl)pentanoic acid
• DFMO EFLORNITHINE
• H-alpha-Difluoro-Me-DL-Orn-OH . HCl . H2O
• Eflornithine Hydrochloride Monohydrate
• ​DL-α-Difluoromethylornithine (hydrochloride hydrate)​
• 2,5-diamino-2-(difluoromethyl)pentanoic acid,hydrate,hydrochloride
• DIFLUOROMETHYLORNITHINE HCL MONOHYDRATE(RG)
• DIGITONIN(RG)
• DL-α-Difluoromethylornithine hydrochloride hydrate
• Eflornithine (hydrochloride, hydrate)
• Eflornithine HCl
• Eflornithine hydrochloride hydrate
• H-α-Difluoro-Me-DL-Orn-OH · HCl · H₂O
• H-α-Difluoro-Me-DL-Orn-OH·HCl·H?O
• DFMO hydrochloride hydrate
• DMFO HCl
• MDL-71782 hydrochloride hydrate
• RMI-71782 hydrochloride hydrate
• α-difluoromethylornithine hydrochloride hydrate
• 2-(Difluoromethyl)-DL-ornithine monohydrochloride monohydrate
• Eflornithin monohydrochloride monohydrate
• DL-α-Difluoromethylornithine Hydrochloride Monohydrate
• 2-(Difluoromethyl)ornithine hydrochloride hydrate
• Eflornithinehydrochloridehydrate
• DL-Ornithine, 2-(difluoromethyl)-, monohydrochloride, monohydrate (ZCI)
• DL
• Ornithine, 2-(difluoromethyl)-, monohydrochloride, monohydrate (9CI)
• 2,5-Diamino-2-(difluoromethyl)pentanoic acid hydrate hydrochloride
• Vaniqa
• (RS)-eflornithine hydrochloride hydrate
• Iwilfin
• D00829
• 2-difluoromethyl-2,5-diamino-pentanoic acid monohydrate monohydrochloride
• Eflornithine (hydrochloride hydrate)
• DTXCID2025765
• 2,5-DIAMINO-2-(DIFLUOROMETHYL)PENTANOIC ACID, MONOHYDROCHLORIDE
• RMI-71782-A
• SCHEMBL4510
• 2-(Difluoromethyl)-DL-ornithine hydrochloride
• dfmo
• H-a-Difluoro-Me-DL-Orn-OH HCl H2O
• MDL 71782
• UNII-UO07O10TCJ
• HY-B0744B
• NSC-337250
• NSC 337250
• VANIQA HYDRATE HYDROCHLORIDE
• EFLORNITHINE HYDROCHLORIDE (MART.)
• Eflornithine HCl hydrate
• Ornithine, 2-(difluoromethyl)-, monohydrochloride
• F20612
• 2-difluoromethyl-2,5-diaminopentanoic acid monohydrate hydrochloride
• 2-(Difluoromethyl)-DL-ornithine monohydrochloride, monohydrate
• DL-Ornithine, 2-(difluoromethyl)-, monohydrochloride, monohydrate
• CPP-1X
• EN300-122358
• Florexa
• 2-(Difluoromethyl)-DL-ornithine HCl
• NSC-270295
• BCP11753
• 2-(Difluoromethyl)-DL-ornithine Hydrochloride Hydrate
• s4582
• NSC270295
• EFLORNITHINE HYDROCHLORIDE [VANDF]
• 2,5-diamino-2-(difluoromethyl)pentanoic acid;hydrate;hydrochloride
• 2-(Difluoromethyl)-dl-ornithine Hydrochloride, Monohydrate
• CCRIS 5805
• MDL-71782-A
• Eflornithine.HCl
• DTXSID4045765
• NSC 270295
• DL-Ornithine, 2-(difluoromethyl)-, monohydrochloride
• S4582 Eflornithine hydrochloride
• 96020-91-6
• MDL-71782A
• Ornithine, 2-(difluoromethyl)-, hydrochloride, hydrate (1:1:1); DL-Ornithine, 2-(difluoromethyl)-, monohydrochloride, monohydrate; Ornithine, 2-(difluoromethyl)-, monohydrochloride, monohydrate (9CI); Eflornithine hydrochloride monohydrate
• Q27260247
• NCGC00015316-05
• CS-3601
• EFLORNITHINE HYDROCHLORIDE [MART.]
• Vaniqa (TN)
• CCG-266847
• AS-17855
• MLS006011949
• RMI-71782
• EFLORNITHINE HYDROCHLORIDE [USP-RS]
• DL-alpha-Difluoromethylornithine hydrochloride hydrate, solid, >=97% (NMR)
• 2,5-DIAMINO-2-(DIFLUOROMETHYL)PENTANOIC ACID, MONOHYDROCHLORIDE, MONOHYDRATE
• MDL 71,782 A
• UNII-4NH22NDW9H
• MFCD00242734
• Eflornithine hydrochloride [USAN]
• EFLORNITHINE HYDROCHLORIDE [WHO-DD]
• eflornithine ,eflornithine hydrochloride hydrate
• 4NH22NDW9H
• DTXCID801477074
• Iwilfin (TN)
• EFLORNITHINE HYDROCHLORIDE MONOHYDRATE [MI]
• L-Eflornithine monohydrochloride
• Tox21_111224_1
• 96020-91-6 (HCl hydrate)
• SMR002530351
• AKOS022182099
• AC-5497
• difluoromethylornithine hydrochloride hydrate
• EINECS 269-532-0
• CHEMBL1201037
• Z1550675464
• DFMO HCl
• alpha-Difluoromethylornithine hydrochloride
• EFLORNITHINE HYDROCHLORIDE [ORANGE BOOK]
• EFLORNITHINE HYDROCHLORIDE (USP-RS)
• CHEBI:4762
• 2-Difluoromethyl-dl-ornithine, Monohydrochloride, Monohydrate
• NCGC00093850-01
• CAS-96020-91-6
• Tox21_111224
• Eflornithine hydrochloride (USAN)
• DTXSID601019072

• MDL： MFCD00242734
• Inchi： 1S/C6H12F2N2O2.ClH.H2O/c7-4(8)6(10,5(11)12)2-1-3-9;;/h4H,1-3,9-10H2,(H,11,12);1H;1H2
• InChI Key： FJPAMFNRCFEGSD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(F)F)(CCCN)N)O.O

Computed Properties

• Exact Mass: 236.07400
• Monoisotopic Mass: 236.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.293
• Melting Point: 183°C(lit.)
• Boiling Point: 347°Cat760mmHg
• Flash Point: 163.7°C
• PSA: 98.57000
• LogP: 1.91080
• Merck: 3522

Eflornithine hydrochloride hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：RM2981900
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pharmaceutical and Biochemical Products

Additional information on Eflornithine hydrochloride hydrate

Eflornithine Hydrochloride Hydrate (CAS No. 96020-91-6): A Comprehensive Overview

Eflornithine hydrochloride hydrate, chemically designated as (S)-N-(2,3-diaminopropyl)ornithine hydrochloride monohydrate, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. With a CAS number of 96020-91-6, this substance has garnered attention for its unique biochemical properties and therapeutic potential. This detailed introduction aims to provide an in-depth exploration of Eflornithine hydrochloride hydrate, its chemical structure, mechanisms of action, current research applications, and future prospects.

The molecular formula of Eflornithine hydrochloride hydrate is C₈H₁₆ClN₄·H₂O, reflecting its complex structure that incorporates ornithine, a derivative of amino acids, with a chiral center that influences its pharmacological activity. The presence of the hydrochloride and monohydrate forms further underscores its stability and solubility characteristics, making it a versatile candidate for various biomedical applications.

Historically, Eflornithine hydrochloride hydrate has been studied for its potential in treating parasitic infections, particularly those caused by trypanosomes. Its mechanism involves the inhibition of ornithine decarboxylase, an enzyme crucial for polyamine synthesis in these pathogens. This enzymatic inhibition disrupts essential cellular processes, leading to parasite death. However, recent advancements have expanded the scope of research into Eflornithine hydrochloride hydrate, revealing novel applications in cancer therapy and neuroprotection.

Recent studies have highlighted the compound's role in modulating polyamine pathways in human cells. Polyamines are small organic cations that play critical roles in cell growth, differentiation, and apoptosis. By selectively inhibiting ornithine decarboxylase, Eflornithine hydrochloride hydrate can alter polyamine levels, thereby influencing these vital cellular processes. This has opened up new avenues for treating various cancers, where dysregulation of polyamine metabolism is common.

In oncology research, Eflornithine hydrochloride hydrate has been investigated for its potential to induce apoptosis in tumor cells while sparing healthy cells. Preclinical studies have demonstrated its efficacy in reducing tumor growth and enhancing the sensitivity of cancer cells to conventional chemotherapeutic agents. The compound's ability to disrupt the tumor microenvironment by inhibiting key enzymes involved in cell proliferation makes it a promising candidate for combination therapies.

Beyond cancer therapy, emerging research suggests that Eflornithine hydrochloride hydrate may have neuroprotective properties. Studies indicate that it can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. The exact mechanisms are still under investigation, but preliminary findings suggest that its ability to modulate polyamine pathways may contribute to neuroprotection by reducing oxidative stress and inflammation.

The pharmacokinetic profile of Eflornithine hydrochloride hydrate is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Initial studies suggest that it exhibits moderate solubility in water and oil-based media, facilitating its formulation into various dosage forms such as oral tablets and intravenous solutions. Additionally, its stability under different storage conditions has been assessed to ensure long-term efficacy.

Manufacturing processes for Eflornithine hydrochloride hydrate have also been refined to enhance purity and yield. Advanced synthetic routes have been developed to minimize impurities and maximize production efficiency. These improvements are essential for ensuring consistent quality control and compliance with regulatory standards required for pharmaceutical use.

Regulatory considerations play a significant role in the development and commercialization of Eflornithine hydrochloride hydrate. Regulatory agencies require rigorous testing to demonstrate safety and efficacy before approval for human use. Clinical trials are ongoing to evaluate its effectiveness across different therapeutic indications. These trials aim to provide comprehensive data on dosing regimens, side effects, and long-term outcomes.

The future direction of research on Eflornithine hydrochloride hydrate is multifaceted. Scientists are exploring novel derivatives with enhanced pharmacological properties and improved bioavailability. Additionally, investigating its potential role in treating infectious diseases other than trypanosomiasis is a priority. Collaborative efforts between academia and industry are expected to accelerate these developments.

In conclusion,Eflornithine hydrochloride hydrate (CAS No. 96020-91-6) represents a remarkable compound with diverse applications in medicine. From its initial use as an anti-parasitic agent to its emerging roles in cancer therapy and neuroprotection,Eflornithine hydrochloride hydrate continues to captivate researchers with its unique biochemical properties. As further studies reveal new insights into its mechanisms of action,this compound holds promise for addressing some of the most challenging medical conditions today.